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Compound of Interest

Compound Name: 5-Dodecanol

Cat. No.: B157926

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 5-
Dodecanol (CAS No. 10203-33-5), a secondary fatty alcohol with potential applications in
various scientific and industrial fields. This document is intended to serve as a valuable
resource for researchers, scientists, and professionals in drug development by presenting a
consolidated source of its physical characteristics, detailed experimental protocols for their
determination, and an exploration of the relationships between these properties.

Core Physical Properties of 5-Dodecanol

The physical properties of 5-Dodecanol are influenced by its molecular structure, which
consists of a twelve-carbon chain with a hydroxyl group located at the fifth carbon position. This
structure imparts both hydrophobic and hydrophilic characteristics to the molecule, dictating its
behavior in various environments. The following table summarizes the key physical properties
of 5-Dodecanol. It is important to note that while some of these values have been
experimentally determined, others are estimations based on computational models due to a
scarcity of published experimental data for this specific isomer.
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Property Value Unit Source Type
Molecular Formula C12H260 - -

Molecular Weight 186.34 g/mol Calculated

Boiling Point 228.0 - 232.0 °C Experimental
Melting Point Not Available °C -

Density 0.825 g/cm? at 25°C Experimental
Refractive Index 1.438 at 20°C Experimental
Solubility in Water Insoluble - Experimental
Solubility in Organic Soluble in ethanol, _
Solvents ether - General Observation
Vapor Pressure 0.004 mmHg at 25°C Estimated

LogP (Octanol-Water A8 ] Estimated

Partition Coefficient)

Interrelation of Physical Properties

The physical properties of long-chain alcohols like 5-Dodecanol are interconnected. The length
of the carbon chain and the position of the hydroxyl group are primary determinants of these
properties. The following diagram illustrates the logical relationships between the molecular
structure and the key physical characteristics.
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Interrelation of 5-Dodecanol's Physical Properties
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From Physical Properties to Potential Applications of 5-Dodecanol

Core Physical Properties

Amphiphilic Nature Long Carbon Chain Hydroxyl Group

Resulting Charvacteristics

Surfactant Properties Low Water Solubility Reactivity Site

e.g., lipid-based formulations

Potentigl Applications

m Solubilizer for APIs Component of Drug Delivery Systems Precursor for Surfactant Synthesis
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 5-Dodecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157926#physical-properties-of-5-dodecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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